Cas no 1261232-45-4 ([1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester)
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester
- tert-Butyl (1-(4-chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)carbamate
- SBB075048
- (tert-butoxy)-N-[1-(4-chloro-5-methylpyrimidin-2-yl)(4-piperidyl)]carboxamide
- [1-(4-Chloro-5-methylpyrimidin-2-yl)piperidin-4-yl]carbamic acid tert-butyl ester
-
- Inchi: 1S/C15H23ClN4O2/c1-10-9-17-13(19-12(10)16)20-7-5-11(6-8-20)18-14(21)22-15(2,3)4/h9,11H,5-8H2,1-4H3,(H,18,21)
- InChI Key: IDJQJSCCPNTCOS-UHFFFAOYSA-N
- SMILES: ClC1=C(C)C=NC(=N1)N1CCC(CC1)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 380
- Topological Polar Surface Area: 67.4
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 090019-500mg |
1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester |
1261232-45-4 | 500mg |
£320.00 | 2022-03-01 | ||
| Chemenu | CM491342-1g |
tert-Butyl (1-(4-chloro-5-methylpyrimidin-2-yl)piperidin-4-yl)carbamate |
1261232-45-4 | 95% | 1g |
$628 | 2023-02-03 |
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
Additional information on [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester
Professional Introduction to [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester (CAS No. 1261232-45-4)
[1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester (CAS No. 1261232-45-4) is a significant compound in the field of pharmaceutical chemistry, playing a crucial role in the development of innovative therapeutic agents. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research.
The chemical structure of [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester consists of a pyrimidine core substituted with a chloro and methyl group, linked to a piperidine ring. The presence of these functional groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The tert-butyl ester moiety further contributes to its stability and ease of handling in laboratory settings.
In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester has emerged as a key intermediate in the synthesis of such inhibitors. Its pyrimidine scaffold is particularly relevant in the design of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.
One of the most compelling aspects of this compound is its versatility in drug design. The pyrimidine ring can be modified in numerous ways to fine-tune its pharmacological properties. For instance, researchers have explored derivatives of [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester that exhibit potent activity against specific kinases, such as EGFR and JAK family members. These findings highlight the compound's potential as a building block for next-generation therapeutics.
Recent studies have also demonstrated the utility of [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester in the development of antiviral agents. The pyrimidine core is a common motif in nucleoside analogs, which are known for their efficacy against viral infections. By incorporating this compound into drug candidates, researchers aim to develop novel antiviral therapies with improved pharmacokinetic profiles and reduced side effects.
The synthesis of [1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-y]l-carbamic acid tert-butyl ester involves multi-step organic reactions, showcasing the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the pyrimidine derivative followed by functional group transformations to introduce the piperidine ring and the carbamate ester. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity.
Quality control and analytical characterization are critical steps in ensuring the integrity of [1-(4-Chloro-5-methyl-pyrimidin--2-y]l-carbamic acid tert-butyl ester. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm the structure and purity of the compound. These analytical methods provide essential data for regulatory submissions and ensure that the compound meets stringent pharmaceutical standards.
The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on [1-(4-Chloro--5-methyl-pyrimidin--2-y]l-carbamic acid tert-butyl ester. Collaborative efforts between academic institutions and pharmaceutical companies have led to several promising candidates entering clinical trials. These trials aim to evaluate the safety and efficacy of new drugs derived from this compound, paving the way for potential breakthroughs in treating various diseases.
Looking ahead, the future prospects for [1-(4-Chloro--5-methyl-pyrimidin--2-y]l-carbamic acid tert-butyl ester appear bright. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with enhanced biological activity. Additionally, improvements in synthetic methodologies will further streamline the production process, making this compound more accessible for research and development purposes.
In conclusion, [1-(4-Chloro--5-methyl-pyrimidin--2-y]l-carbamic acid tert-butyl ester (CAS No. 1261232--45--4) is a versatile and important compound in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable intermediate in drug discovery, with applications ranging from kinase inhibitors to antiviral agents. As research continues to evolve, this compound is poised to play an even greater role in developing innovative therapies that address unmet medical needs.
1261232-45-4 ([1-(4-Chloro-5-methyl-pyrimidin-2-yl)-piperidin-4-yl]-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)